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Compound of Interest

Compound Name: PD 142893

Cat. No.: B1679107 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for PD 142893 is publicly available. This

guide is based on the general safety and handling protocols for peptide-based endothelin

receptor antagonists. Researchers should always consult their institution's Environmental

Health and Safety (EHS) department for specific guidance and adhere to all applicable local,

state, and federal regulations.

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with PD 142893, a non-selective,

peptide-based endothelin receptor antagonist. The following procedural guidance is designed

to answer specific operational questions and ensure the safe handling and disposal of this

compound.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper personal protective equipment and engineering controls are paramount to minimize

exposure and ensure a safe laboratory environment when handling peptide compounds like PD
142893.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1679107?utm_src=pdf-interest
https://www.benchchem.com/product/b1679107?utm_src=pdf-body
https://www.benchchem.com/product/b1679107?utm_src=pdf-body
https://www.benchchem.com/product/b1679107?utm_src=pdf-body
https://www.benchchem.com/product/b1679107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Type Recommended Equipment and Practices

Engineering Controls

- Work in a well-ventilated area.[1] - Use a

chemical fume hood for all weighing,

reconstitution, and aliquoting procedures to

minimize inhalation of lyophilized powder or

aerosols. - Facilities should be equipped with an

eyewash station and a safety shower.

Personal Protective Equipment (PPE)

- Eye Protection: Wear chemical safety goggles

or a face shield.[2] - Hand Protection: Chemical-

resistant gloves (e.g., nitrile) should be worn at

all times.[1][2][3] - Body Protection: A lab coat is

mandatory.[4] For procedures with a higher risk

of splashing, consider a chemically resistant

apron. - Respiratory Protection: If working

outside of a fume hood or if there is a risk of

aerosolization, a properly fitted respirator is

necessary.[3]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is crucial for the safe and effective use of PD 142893
in a research setting.

Receiving and Storage
Upon Receipt: Inspect the container for any damage. Peptides are typically shipped as a

lyophilized powder at ambient temperature.[1]

Short-Term Storage: For short-term storage (days to weeks), lyophilized peptides can be

kept at room temperature in their original, sealed packaging, protected from light.[1]

Long-Term Storage: For long-term storage, it is recommended to store the lyophilized

peptide at -20°C or -80°C.[1][4]
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Storage of Solutions: Peptide solutions are less stable than the lyophilized form. For

extended storage, create single-use aliquots and store them at -20°C or -80°C to avoid

repeated freeze-thaw cycles.[4]

Reconstitution and Aliquoting
Preparation: Before opening, allow the vial of lyophilized peptide to warm to room

temperature in a desiccator to prevent condensation.[5]

Solvent Selection: The choice of solvent depends on the peptide's properties. Start with

sterile, distilled water. If the peptide is insoluble, consult relevant literature for appropriate

solvents, which may include dilute acetic acid (for basic peptides) or ammonium hydroxide

(for acidic peptides).[4] For hydrophobic peptides, organic solvents like DMSO or DMF may

be necessary.[5]

Reconstitution: Work within a chemical fume hood. Carefully add the appropriate solvent to

the vial to achieve the desired stock concentration. Gently swirl or vortex to dissolve the

peptide. Sonication may be used if necessary.[5]

Aliquoting: To maintain the stability of the peptide solution and avoid contamination, divide

the stock solution into single-use aliquots.[4]

Experimental Use
General Precautions: Always wear appropriate PPE. Avoid direct contact with the skin, eyes,

and clothing. Do not eat, drink, or smoke in the laboratory.

In Vitro Assays: For in vitro studies, such as receptor binding or functional assays, the

peptide solution is typically diluted to the final working concentration in a suitable buffer.

Disposal Plan
The disposal of peptide-based compounds must be handled with care to prevent environmental

contamination and potential biological effects.
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Waste Stream Disposal Procedure

Unused Lyophilized Compound

- Treat as chemical waste. - Dispose of in a

clearly labeled, sealed container according to

your institution's hazardous waste guidelines.

Contaminated Labware (e.g., pipette tips, tubes)

- Place in a designated biohazard or chemical

waste container. - Do not dispose of in regular

trash.

Aqueous Peptide Solutions

- Consult your institution's EHS office for

guidance on the disposal of dilute peptide

solutions. Depending on the concentration and

local regulations, it may require collection as

chemical waste. - Do not pour down the drain

unless explicitly permitted by your EHS

department.

Contaminated PPE
- Dispose of used gloves and other disposable

PPE in the appropriate laboratory waste stream.

General Principle for Disposal: The primary guideline for the disposal of any research chemical

is to adhere to local, state, and federal regulations. Always consult with your institution's

Environmental Health and Safety (EHS) office for specific procedures.[6]

Visualized Experimental Workflow and Safety
Protocol
To further clarify the handling and experimental process, the following diagrams illustrate a

typical workflow for an in vitro peptide antagonist study and the corresponding safety decision-

making process.
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Caption: A typical experimental workflow for an in vitro study using PD 142893.
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Caption: A decision-making diagram for the safe handling of PD 142893.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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